Cas no 1361608-28-7 (6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde)

• Product Name: 6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde
• CAS No: 1361608-28-7
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4923163
• Update Time: 2025-07-17

6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-8-2-1-3-9(14)11(8)10-5-4-7(6-17)12(15)16-10/h1-6H
• InChI Key： XZZHGUOCCGDJKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(C=O)=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde

Research Brief on 6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde (CAS: 1361608-28-7) in Chemical Biology and Pharmaceutical Applications

The compound 6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde (CAS: 1361608-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its dichlorophenyl and fluoronicotinaldehyde moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's unique structural features enable selective interactions with biological targets, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a critical target in autoimmune diseases and B-cell malignancies. The fluoronicotinaldehyde group was found to enhance binding affinity through hydrogen bonding interactions with the kinase's active site, while the dichlorophenyl moiety contributed to improved pharmacokinetic properties.

Another significant application of this compound was reported in a recent ACS Chemical Biology paper, where it was utilized in the development of fluorescent probes for imaging protein-protein interactions. The aldehyde functionality of 6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde allowed for efficient conjugation with amine-containing fluorophores, creating highly specific molecular tools for studying cellular signaling pathways. This research opens new avenues for real-time monitoring of biological processes in living cells.

From a synthetic chemistry perspective, advances in the preparation of 6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde have been achieved through improved palladium-catalyzed cross-coupling reactions. A 2022 Organic Process Research & Development publication detailed an optimized manufacturing process that increased yield to 78% while reducing hazardous byproducts. These process improvements are particularly relevant for scaling up production to meet the growing demand in pharmaceutical development.

The safety profile of 6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde has been extensively evaluated in recent toxicological studies. While the compound shows excellent stability under physiological conditions, researchers recommend proper handling due to its potential irritant properties. Current investigations are focusing on developing safer derivatives with maintained biological activity, particularly for long-term therapeutic applications.

Looking forward, the unique properties of 6-(2,6-Dichlorophenyl)-2-fluoronicotinaldehyde position it as a promising candidate for multiple therapeutic areas. Ongoing research is exploring its potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in in vitro models of Parkinson's disease. As the understanding of its structure-activity relationships deepens, we anticipate seeing more clinical applications emerging in the coming years.